Cas no 1214356-39-4 (2-Methoxy-5-(pyridin-3-yl)benzoic acid)

• Product Name: 2-Methoxy-5-(pyridin-3-yl)benzoic acid
• CAS No: 1214356-39-4
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD15475880
• CID: 4783010
• Update Time: 2025-06-14

2-Methoxy-5-(pyridin-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-(pyridin-3-yl)benzoic acid
• 2-Methoxy-5-(pyridin-3-yl)benzoic acid

• MDL： MFCD15475880
• Inchi： 1S/C13H11NO3/c1-17-12-5-4-9(7-11(12)13(15)16)10-3-2-6-14-8-10/h2-8H,1H3,(H,15,16)
• InChI Key： QRWKISQBVYFWTE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C(=O)O)C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• XLogP3: 2
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Methoxy-5-(pyridin-3-yl)benzoic acid

Recent Advances in the Study of 2-Methoxy-5-(pyridin-3-yl)benzoic acid (CAS: 1214356-39-4)

2-Methoxy-5-(pyridin-3-yl)benzoic acid (CAS: 1214356-39-4) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel drug candidates, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

The compound's unique structure, featuring a methoxy group and a pyridine ring, contributes to its ability to interact with various biological targets. Recent research has focused on its synthesis and optimization to improve yield and purity, which are critical for its use in pharmaceutical development. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its quality for further studies.

In vitro and in vivo studies have demonstrated that 2-Methoxy-5-(pyridin-3-yl)benzoic acid exhibits promising biological activities. For instance, it has shown inhibitory effects on specific kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its role in modulating cellular signaling pathways has been investigated, with findings indicating its utility in targeting diseases such as cancer and autoimmune disorders. These studies underscore the compound's versatility and its potential as a scaffold for developing new therapeutics.

Despite these advancements, challenges remain in the clinical translation of 2-Methoxy-5-(pyridin-3-yl)benzoic acid. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further research. Recent efforts have focused on structural modifications to enhance its pharmacokinetic properties while retaining its biological activity. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the development of this compound into viable drug candidates.

In conclusion, 2-Methoxy-5-(pyridin-3-yl)benzoic acid (CAS: 1214356-39-4) represents a promising candidate in the field of medicinal chemistry. Its unique chemical structure and biological activities make it a valuable tool for drug discovery. Ongoing research aims to overcome existing challenges and unlock its full therapeutic potential. This brief provides a snapshot of the current state of research, offering valuable insights for professionals in the chemical biology and pharmaceutical industries.